Cas no 181136-65-2 (Phenyl2,3,4-tri-O-acetyl-a-L-thiorhamnopyranoside)

• Product Name: Phenyl2,3,4-tri-O-acetyl-a-L-thiorhamnopyranoside
• CAS No: 181136-65-2
• MF: C₁₈H₂₂O₇S
• MW: 382.428084850311
• CID: 851301
• PubChem ID: 11188229
• Update Time: 2025-04-19

Phenyl2,3,4-tri-O-acetyl-a-L-thiorhamnopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl2,3,4-tri-O-acetyl-a-L-thiorhamnopyranoside
• AC1L2SMM
• A-d-galactopyranoside
• AR-1L0398
• BTB11984
• EINECS 220-705-9
• phenyl 2,3,4,6-tetra-o-acetyl-
• phenyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-(1→4)-2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside
• phenyl 2,3,4,6-tetra-O-benzyl--1-thio-β-D-galactopyranoside
• phenyl 2,3,6-tri-O-acetyl-4-O-(2',3',4',6'-tetra-O-acetyl-β-D-galactopyranosyl)-1-thio-β-D-glucopyranoside
• phenyl-2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside
• SureCN76948
• W-200792
• [(2S,3S,4R,5R,6S)-4,5-diacetyloxy-2-methyl-6-phenylsulfanyloxan-3-yl] acetate
• Phenyl 2,3,4-Tri-O-acetyl-1-thio-?-L-rhamnopyranoside
• SCHEMBL14571449
• Phenyl 2,3,4-tri-O-acetyl-a-L-thiorhamnopyranoside
• (2S,3S,4R,5R,6S)-2-Methyl-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• --annopyranoside,phenyl6-eoxy-1-hio-,2,3,4-riacetate
• AKOS025294761
• 181136-65-2
• 108740-74-5
• Phenyl 2,3,4-Tri-O-acetyl-1-thio-alpha-L-rhamnopyranoside
• DB-255943

• Inchi： 1S/C18H22O7S/c1-10-15(23-11(2)19)16(24-12(3)20)17(25-13(4)21)18(22-10)26-14-8-6-5-7-9-14/h5-10,15-18H,1-4H3/t10-,15-,16+,17+,18-/m0/s1
• InChI Key： YPJGKQRQWRZEKO-VVRBALCJSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 382.10900
• Monoisotopic Mass: 382.10862421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.43000
• LogP: 2.31860